![molecular formula C11H9N3O3 B8639280 2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine CAS No. 919118-80-2](/img/structure/B8639280.png)
2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine
Cat. No. B8639280
M. Wt: 231.21 g/mol
InChI Key: CIMPRWOOQQXCEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08119627B2
Procedure details
To a refluxing mixture of iron powder (2.55 g, 45.93 mmol) and ammonium chloride (307 mg, 5.74 mmol) in ethanol (45 mL) and water (8 mL) was added 4-(6-methyl-pyridin-3-yloxy)-3-nitropyridine (AMR01121, 1.93 g, 8.35 mmol) and the resulting mixture was stirred at reflux for 2 h. After removal of the solvent, the residue was diluted in aqueous sodium hydrogen carbonate (40 mL) and extracted with DCM (3×20 mL). The organic layer was dried (MgSO4), filtered and evaporated. Flash master chromatography of the crude product using DCM to DCM/MeOH 9:1 gradient as eluent gave 4-(6-methylpyridin-3-yloxy)-pyridin-3-ylamine (1.32 g, 79%) as an orange solid, mp 74-79° C.
Yield
79%
Identifiers
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REACTION_CXSMILES
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[Cl-].[NH4+].[CH3:3][C:4]1[N:9]=[CH:8][C:7]([O:10][C:11]2[CH:16]=[CH:15][N:14]=[CH:13][C:12]=2[N+:17]([O-])=O)=[CH:6][CH:5]=1>C(O)C.O.[Fe]>[CH3:3][C:4]1[N:9]=[CH:8][C:7]([O:10][C:11]2[CH:16]=[CH:15][N:14]=[CH:13][C:12]=2[NH2:17])=[CH:6][CH:5]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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1.93 g
|
|
Type
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reactant
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|
Smiles
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CC1=CC=C(C=N1)OC1=C(C=NC=C1)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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307 mg
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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|
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Quantity
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45 mL
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Type
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solvent
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Smiles
|
C(C)O
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|
Name
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|
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Quantity
|
8 mL
|
|
Type
|
solvent
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|
Smiles
|
O
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|
Name
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|
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Quantity
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2.55 g
|
|
Type
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catalyst
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Smiles
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[Fe]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 h
|
|
Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
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Details
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After removal of the solvent
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ADDITION
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Type
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ADDITION
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|
Details
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the residue was diluted in aqueous sodium hydrogen carbonate (40 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with DCM (3×20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
CC1=CC=C(C=N1)OC1=C(C=NC=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.32 g | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
